Cas no 735322-60-8 (N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine)
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is a thiazole-based organic compound featuring a fluorophenyl and dimethylphenyl substituent. Its structural design confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the thiazole core offers versatility in heterocyclic chemistry. This compound may serve as an intermediate in synthesizing kinase inhibitors or antimicrobial agents due to its electron-rich aromatic systems. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. High purity and consistent synthesis protocols ensure reproducibility in research applications.
735322-60-8 structure
Product Name:N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
CAS No:735322-60-8
MF:C17H15FN2S
MW:298.377805948257
CID:3106176
PubChem ID:3795358
Update Time:2025-05-27
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
- CS-0220484
- EN300-06789
- Z48859590
- 735322-60-8
- G36022
- KEB32260
- AKOS005198734
-
- Inchi： 1S/C17H15FN2S/c1-11-7-12(2)9-15(8-11)19-17-20-16(10-21-17)13-3-5-14(18)6-4-13/h3-10H,1-2H3,(H,19,20)
- InChI Key： JVAKCQJEOLRZST-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 298.09399782Da
- Monoisotopic Mass: 298.09399782Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 53.2Ų
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-06789-0.05g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-06789-0.1g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-06789-0.25g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-06789-0.5g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-06789-1.0g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 1.0g |
$256.0 | 2023-07-01 | |
| Enamine | EN300-06789-2.5g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-06789-5.0g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 5.0g |
$743.0 | 2023-07-01 | |
| Enamine | EN300-06789-10.0g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 10.0g |
$1101.0 | 2023-07-01 | |
| Enamine | EN300-06789-1g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 1g |
$256.0 | 2023-10-28 | |
| Enamine | EN300-06789-5g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 5g |
$743.0 | 2023-10-28 |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
735322-60-8 (N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
